(E)-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)-3-((3,4-difluorophenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(3,4-difluoroanilino)prop-2-enenitrile
• InChI: InChI=1S/C18H9Cl2F2N3S/c19-11-1-3-13(14(20)5-11)17-9-26-18(25-17)10(7-23)8-24-12-2-4-15(21)16(22)6-12/h1-6,8-9,24H/b10-8+
• InChI Key: ZFEZDVVLILTMOC-CSKARUKUSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC=C(C#N)C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)F)F
• Isomeric SMILES: C1=CC(=C(C=C1N/C=C(\C#N)/C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)F)F
• Molecular Formula: C18H9Cl2F2N3S
• Molecular Weight: 408.3 g/mol

Description

(E)-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)-3-((3,4-difluorophenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C18H9Cl2F2N3S and its molecular weight is 408.25. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)-3-((3,4-difluorophenyl)amino)acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)-3-((3,4-difluorophenyl)amino)acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Properties

• Reduction of similar acrylonitriles with lithium aluminum hydride results in derivatives with potential for further chemical exploration (Frolov et al., 2005).
• New fluorescent thiazoles based on a similar acrylonitrile core have been synthesized, exhibiting a range of fluorescent colors and properties (Eltyshev et al., 2021).
• Reactions of related acrylonitriles with 2-aminothiophenol lead to derivatives that transform into oxazole derivatives, highlighting the chemical versatility of these compounds (Shablykin et al., 2010).

Biological and Pharmacological Applications

• Novel urea derivatives synthesized from similar acrylonitriles showed promising antitumor activities, indicating potential pharmacological applications (Ling et al., 2008).
• Thiazole and thiadiazole derivatives, including those related to this compound, have been studied for their corrosion inhibition performances, showing significant potential in protecting metals (Kaya et al., 2016).
• Certain acrylonitriles, structurally related to this compound, have been synthesized and found to have anti-arrhythmic activity, suggesting potential medical applications (Abdel‐Aziz et al., 2009).

Other Applications

• Dichlorophenylacrylonitriles, similar to the compound , have shown selective cytotoxicity against breast cancer cells in vitro, which could be explored for targeted cancer therapies (Baker et al., 2018).
• Compounds like (E)-2-(benzo[d]thiazol-2-yl)-3-heteroarylacrylonitriles, which are structurally related, have been synthesized and evaluated as selective inhibitors of acetylcholinesterase, showing potential in treating neurological disorders (de la Torre et al., 2012).